2-Chloro-N-[1-(2-methylpyrimidin-4-yl)cyclopropyl]acetamide

• IUPAC Name: 2-chloro-N-[1-(2-methylpyrimidin-4-yl)cyclopropyl]acetamide
• InChI: InChI=1S/C10H12ClN3O/c1-7-12-5-2-8(13-7)10(3-4-10)14-9(15)6-11/h2,5H,3-4,6H2,1H3,(H,14,15)
• InChI Key: CZCIZSIGOZFKGL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=N1)C2(CC2)NC(=O)CCl
• Molecular Formula: C10H12ClN3O
• Molecular Weight: 225.67 g/mol

Description

The compound is a derivative of pyrimidine, which is a basic aromatic ring present in many important biomolecules, such as thiamine, uracil, thymine, cytosine, and pteroylglutamic acid.

Synthesis Analysis

While specific synthesis methods for this compound are not available, pyrimidine derivatives are often synthesized using various techniques in medicinal chemistry. The exact method would depend on the specific substituents and their positions on the pyrimidine ring.

Molecular Structure Analysis

The molecular structure of this compound would likely include a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms. The other components of the molecule would depend on the specific substituents.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its specific structure and the conditions under which the reactions are carried out.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. These could include its melting point, boiling point, solubility in various solvents, and stability under various conditions.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. This could include exploring its potential use in medicine or other fields.